1-(4-ethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-ethylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C19H18N6O/c1-3-13-6-10-15(11-7-13)25-17(20)16(22-24-25)19-21-18(23-26-19)14-8-4-12(2)5-9-14/h4-11H,3,20H2,1-2H3
• InChI Key: JXSPCVGTPJYVPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)C)N
• Molecular Formula: C19H18N6O
• Molecular Weight: 346.4 g/mol

Description

1-(4-ethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C19H18N6O and its molecular weight is 346.394. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of triazole derivatives, including structures similar to 1-(4-ethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine, involves complex reactions that yield compounds with significant biological activities. For instance, Bektaş et al. (2010) reported the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, showcasing the potential for antimicrobial applications (Bektaş et al., 2010). Additionally, Sharma et al. (2014) synthesized a series of carbazole derivatives, demonstrating their antibacterial, antifungal, and anticancer activities, highlighting the diverse biological potential of such compounds (Sharma et al., 2014).

Antimicrobial and Anticancer Activities

The antimicrobial and anticancer activities of triazole and oxadiazole derivatives have been a focal point of research. The work by Başoğlu et al. (2013) on microwave-assisted synthesis of hybrid molecules containing various moieties investigated their biological activities, including antimicrobial actions (Başoğlu et al., 2013). Furthermore, Yakantham et al. (2019) focused on the design and synthesis of oxadiazol derivatives for anticancer evaluation, showing promising activity against human cancer cell lines (Yakantham et al., 2019).

Photophysical Properties and Other Applications

Some studies have also explored the photophysical properties of these compounds and their potential applications in materials science. For example, the solution-processible bipolar molecules bearing both hole-transporting and electron-transporting moieties have been studied for their application in organic light-emitting diodes (OLEDs), demonstrating the multifunctional potential of these compounds beyond biological activities (Ge et al., 2008).